Cas no 79261-49-7 (Ibuprofen Potassium)

• Product Name: Ibuprofen Potassium
• CAS No: 79261-49-7
• MF: C₁₃H₁₇KO₂
• MW: 244.371185064316
• CID: 563100
• PubChem ID: 23662458
• Update Time: 2025-04-19

Ibuprofen Potassium Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-methyl-4-(2-methylpropyl)-,potassium salt (1:1)
• potassium,2-[4-(2-methylpropyl)phenyl]propanoate
• Potassium 2-(4-isobutylphenyl)propionate
• Ibuprofen potassium salt
• Potassium ibuprofen
• potassium;2-[4-(2-methylpropyl)phenyl]propanoate
• potassium 2-[4-(2-methylpropyl)phenyl]propanoate
• EINECS 279-122-3
• IBUPROFEN POTASSIUM
• SCHEMBL996940
• BENZENEACETIC ACID, .ALPHA.-METHYL-4-(2-METHYLPROPYL)-, POTASSIUM SALT (1:1)
• BENZENEACETIC ACID, .ALPHA.-METHYL-4-(2-METHYLPROPYL)-, POTASSIUM SALT
• XJELUCTZEAQYGF-UHFFFAOYSA-M
• UNII-48304089JJ
• potassium 2-(4-isobutylphenyl)propanoate
• NS00090601
• 79261-49-7
• DTXSID201000360
• Q27259099
• 48304089JJ
• Ibuprofen Potassium

• Inchi： 1S/C13H18O2.K/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15;/h4-7,9-10H,8H2,1-3H3,(H,14,15);/q;+1/p-1
• InChI Key： XJELUCTZEAQYGF-UHFFFAOYSA-M
• SMILES： [K+].[O-]C(C(C)C1C=CC(=CC=1)CC(C)C)=O

Computed Properties

• Exact Mass: 206.13068
• Monoisotopic Mass: 206.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Melting Point: 75-77 deg C
• Boiling Point: 319.6°C at 760 mmHg
• Flash Point: 216.7°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids